Cas no 2680705-61-5 (3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 2680705-61-5
• MF: C₁₁H₁₄F₃NO₃
• MW: 265.228973865509
• CID: 6561678
• PubChem ID: 165938182
• Update Time: 2025-05-21

3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid
• 2680705-61-5
• EN300-28281951
• 3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid

• Inchi： 1S/C11H14F3NO3/c12-11(13,14)8(16)15-10(9(17)18)4-6-1-2-7(3-6)5-10/h6-7H,1-5H2,(H,15,16)(H,17,18)
• InChI Key： VMCGXLFIHLXSJZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CC2CCC(C1)C2)=O)(F)F

Computed Properties

• Exact Mass: 265.09257779g/mol
• Monoisotopic Mass: 265.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid

3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic Acid: A Comprehensive Overview

The compound 3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2680705-61-5) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic carboxylic acids, which have garnered significant attention in the fields of medicinal chemistry and materials science due to their potential applications in drug design and advanced materials development.

The bicyclo[3.2.1]octane framework is a rigid and stable structure that provides a platform for the attachment of functional groups, such as the trifluoroacetamido group and the carboxylic acid group. The trifluoroacetamido group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain chemical transformations. Meanwhile, the carboxylic acid group imparts acidic characteristics, making it a versatile functional group for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a precursor for peptide synthesis, where its rigid bicyclic structure can serve as a scaffold for constructing bioactive molecules with improved stability and bioavailability. Additionally, its trifluoroacetamido group has been shown to enhance the solubility and permeability of drug candidates, making it an attractive building block in drug design.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of trifluoroacetic acid derivatives with bicyclic amine intermediates. The reaction conditions are optimized to ensure high yields and purity, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions.

From an applications perspective, 3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid has shown promise in various fields beyond pharmaceuticals. For example, its unique structural features make it a candidate for use in advanced materials such as high-performance polymers and nanomaterials. Researchers have also investigated its potential as a chiral catalyst in asymmetric synthesis, where its rigid bicyclic framework can induce high enantioselectivity in key organic transformations.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic properties and molecular interactions. These studies provide valuable insights into its reactivity and stability under various conditions, paving the way for its application in emerging technologies such as green chemistry and sustainable materials development.

In conclusion, 3-(2,2,2-Trifluoroacetamido)bicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 2680705-61-5) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond.